6-(4-Cyanophenoxy)hexanoic acid ethyl ester

• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol
• IUPAC Name: ethyl 6-(4-cyanophenoxy)hexanoate
• InChI: InChI=1S/C15H19NO3/c1-2-18-15(17)6-4-3-5-11-19-14-9-7-13(12-16)8-10-14/h7-10H,2-6,11H2,1H3
• InChI Key: KIQJTNXEQIBXNR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCCCOC1=CC=C(C=C1)C#N

Description

6-(4-Cyanophenoxy)hexanoic acid ethyl ester is a useful research compound. Its molecular formula is C15H19NO3 and its molecular weight is 261.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

That is, at first, 6-(4-cyanophenoxy)hexanoic acid ethyl ester is synthesized by Williamson reaction of 4-cyanophenol and 6-bromohexanoic acid ethyl ester. Then, the 6-(4-cyanophenoxy)hexanoic acid ethyl ester is hydrolyzed under an alkaline condition to obtain 6-(4-cyanophenoxy)hexanoic acid. Finally, the obtained 6-(4-cyanophenoxy)hexanoic acid is supplied to Pseudomonas oleovorans, which is one of PHA producing bacteria, to culture the bacterium and the product is extracted to obtain a PHA containing 3-hydroxy-6-(4-cyanophenoxy)hexanoic acid as a monomer unit.